Cas no 33402-75-4 (Methyl 4-methylnicotinate)

• Product Name: Methyl 4-methylnicotinate
• CAS No: 33402-75-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD09258869
• CID: 54071
• Update Time: 2025-04-18

Methyl 4-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methylnicotinate
• 3-Pyridinecarboxylic acid, 4-methyl-, methyl ester
• Methyl 4-Methylnicot
• methyl 4-methylpyridine-3-carboxylate
• 4-methyl-3-pyridinecarboxylate
• 4-Methyl-nicotinic acid methyl ester
• 4-Methyl-nicotinsaeure-methylester
• Methyl 4-methyl-nicotinate
• Nicotinicacid, 4-methyl-, methyl ester (8CI)
• Methyl 4-methyl-3-pyridinecarboxylate

• MDL： MFCD09258869
• Inchi： 1S/C8H9NO2/c1-6-3-4-9-5-7(6)8(10)11-2/h3-5H,1-2H3
• InChI Key： XEXPJABJVHEOCX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=CC=1C)=O

Computed Properties

• Exact Mass: 151.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Boiling Point: 215.2℃ at 760 mmHg
• PSA: 39.19000
• LogP: 1.17660

Methyl 4-methylnicotinate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids